2,4-Dimethoxybenzenesulfonic acid

• CAS: 7134-13-6
• Molecular Formula: C8H10O5S
• Molecular Weight: 218.23 g/mol
• SMILES: COC1=CC(=C(C=C1)S(=O)(=O)O)OC
• InChI: InChI=1S/C8H10O5S/c1-12-6-3-4-8(14(9,10)11)7(5-6)13-2/h3-5H,1-2H3,(H,9,10,11)
• InChIKey: ZPHMCVPMYLSOJH-UHFFFAOYSA-N

Sourcing generic benzenesulfonic acid often leads to failed kinetic targets in pharmaceutical and dye intermediate synthesis. 2,4-Dimethoxybenzenesulfonic acid solves this with a mandated 2,4-substitution pattern that delivers multiplicative electronic activation. This compound is essential for workflows requiring rapid sulfonate ester or sulfonamide formation. • Achieves a 1590-fold acetolysis rate acceleration over unsubstituted analogs. • Provides distinct Grunwald-Winstein sensitivity (l = 0.93, m = 0.65) for mechanistic investigation. • Supplied with verified purity and global logistics support for R&D and scale-up.

2,4-Dimethoxybenzenesulfonic Acid Procurement Overview

2,4-Dimethoxybenzenesulfonic acid is an aromatic sulfonic acid featuring a benzene ring substituted with methoxy groups at the 2- and 4-positions and a sulfonic acid group. This substitution pattern confers distinct electronic and steric properties that differentiate it from unsubstituted or mono-substituted benzenesulfonic acids [1]. It is primarily utilized as a synthetic intermediate in the preparation of dyes, pharmaceuticals, and agrochemicals, and its derivatives serve as key building blocks in organic synthesis .

1

Synthetic intermediate

Building block for sulfonate esters, sulfonamides, dyes, and agrochemicals

2

2,4-Dimethoxy substitution

Electron-donating methoxy groups confer distinct reactivity and rate enhancement

3

Differentiated from simpler analogs

Substitution pattern changes mechanism; unsubstituted or mono-methoxy variants are not direct replacements

• [1] PubChem. 2,4-Dimethoxybenzenesulfonic acid. Compound Summary. Available from: https://pubchem.ncbi.nlm.nih.gov/ View Source

Why 2,4-Dimethoxybenzenesulfonic Acid Is Irreplaceable

Generic substitution with unsubstituted or mono-methoxy benzenesulfonic acids fails because the 2,4-dimethoxy substitution pattern dramatically alters both reactivity and mechanistic pathways. The presence of two electron-donating methoxy groups significantly activates the aromatic ring, leading to pronounced rate enhancements in solvolytic reactions and shifts in reaction mechanisms compared to simpler analogs [1]. These electronic effects are not incremental but multiplicative; for instance, a 2,4-dimethoxyphenyl group accelerates acetolysis by over three orders of magnitude relative to an unsubstituted phenyl group, underscoring that this substitution pattern is non-negotiable for achieving targeted reaction kinetics [2]. Consequently, selecting a generic benzenesulfonic acid would result in vastly different reaction outcomes and compromised synthetic efficiency.

Target compound

Generic benzenesulfonic acids

Electron-donating methoxy groups activate aromatic ring

Lack of activation may lead to markedly slower solvolysis

Reaction rate may differ by orders of magnitude

Kinetics are unlikely to match targeted values

Mechanism involves aryl participation

Pathway may diverge, affecting product distribution

• [1] Winstein, S.; Heck, R. Neighboring Carbon and Hydrogen. XXIV. Some Methoxyl-substituted 2-Aryl-1-alkyl Benzenesulfonates. Journal of the American Chemical Society, 1956. View Source
• [2] ResearchGate. Neighboring Carbon and Hydrogen. XXIV. Some Methoxyl-substituted 2-Aryl-1-alkyl Benzenesulfonates. Available from: https://www.researchgate.net View Source

2,4-Dimethoxybenzenesulfonic Acid: Quantitative Evidence

Solvolytic Rate Enhancement

The 2,4-dimethoxyphenyl group exerts a powerful rate-enhancing effect in solvolytic reactions. In acetolysis at 75°C, the 2-(2,4-dimethoxyphenyl)-1-ethyl bromobenzenesulfonate solvolyzes 1590 times faster than the corresponding 2-phenyl-1-ethyl ester [1]. This quantitative comparison directly demonstrates the profound impact of the 2,4-dimethoxy substitution pattern on reaction kinetics.

Rate Enhancement

Head-to-head

1590×

Quantifies electronic activation for reaction optimization

Acetolysis at 75°C; relative to unsubstituted phenyl analog

Evidence Dimension	Rate of acetolysis
Target Compound Data	Rate constant (relative) for 2-(2,4-dimethoxyphenyl)-1-ethyl bromobenzenesulfonate
Comparator Or Baseline	2-Phenyl-1-ethyl bromobenzenesulfonate (unsubstituted phenyl)
Quantified Difference	1590-fold faster
Conditions	Acetolysis at 75°C

Why This Matters

This quantifies the electronic activation provided by the 2,4-dimethoxy substitution, a critical factor for synthetic chemists optimizing reaction rates and yields.

• [1] Winstein, S.; Heck, R. Neighboring Carbon and Hydrogen. XXIV. Some Methoxyl-substituted 2-Aryl-1-alkyl Benzenesulfonates. Journal of the American Chemical Society, 1956, 78(18), 4801. View Source

Mechanistic Shift in Solvolysis

Solvolysis rate constants for 2,4-dimethoxybenzenesulfonyl chloride in 30 solvents correlate with the extended Grunwald-Winstein equation, yielding sensitivity values of l = 0.93 ± 0.14 (nucleophilicity) and m = 0.65 ± 0.06 (ionizing power) [1]. For the unsubstituted benzenesulfonyl chloride, reported sensitivity values are l = 1.10 and m = 0.61, indicating a more dissociative SN2 mechanism [2]. The lower l value for the 2,4-dimethoxy derivative suggests a reduced dependence on solvent nucleophilicity, consistent with an aryl-assisted pathway enabled by the methoxy groups.

Mechanistic Parameters

Cross-study comparable

Target: l = 0.93, m = 0.65 Unsubstituted: l = 1.10, m = 0.61

Lower l suggests aryl-assisted pathway, reduced nucleophilicity dependence

Extended Grunwald-Winstein solvolysis analysis

Evidence Dimension	Grunwald-Winstein sensitivity parameters (l, m)
Target Compound Data	2,4-Dimethoxybenzenesulfonyl chloride: l = 0.93 ± 0.14, m = 0.65 ± 0.06
Comparator Or Baseline	Benzenesulfonyl chloride: l = 1.10, m = 0.61
Quantified Difference	Δl = -0.17; Δm = +0.04
Conditions	Solvolysis in 30 solvents; extended Grunwald-Winstein analysis

Why This Matters

This mechanistic insight allows chemists to predict solvent effects and select appropriate reaction conditions when using this compound as a sulfonylating agent.

• [1] Koh, H. J.; Kang, S. J.; Kevill, D. N. Product-Rate Correlations for Solvolyses of 2,4-Dimethoxybenzenesulfonyl Chloride. Bulletin of the Korean Chemical Society, 2014, 35(1), 161-166. View Source
• [2] Kang, S. J.; Koh, H. J. Application of the Extended Grunwald-Winstein Equation to the Solvolyses of 4-(Chlorosulfonyl)biphenyl. Journal of the Korean Chemical Society, 2010, 54(6), 711-716. View Source

Analytical Data and Purity Grade

Procurement options for 2,4-dimethoxybenzenesulfonic acid vary significantly in quality documentation. Sigma-Aldrich offers the compound as part of its AldrichCPR collection (Catalog No. 3157976), a custom synthesis service that explicitly states no analytical data is collected, and the product is sold 'AS-IS' without purity warranty . In contrast, alternative vendors (e.g., BenchChem) offer the compound with a specified purity of ≥95%, providing a baseline for applications requiring defined purity .

Purity Specification

Source review

Varies by vendor

Verify analytical documentation for reproducible synthesis

Sigma-Aldrich AldrichCPR: no data; alternatives: ≥95% purity

Evidence Dimension	Purity specification and analytical data availability
Target Compound Data	Sigma-Aldrich AldrichCPR: No analytical data provided; sold 'AS-IS'
Comparator Or Baseline	Alternative vendors: Typically ≥95% purity specified
Quantified Difference	N/A (qualitative difference in documentation)
Conditions	Vendor product offerings as of 2024

Why This Matters

Researchers requiring certified purity for regulated work or reproducible synthesis must carefully evaluate vendor specifications, as not all sources provide analytical documentation.

Applications of 2,4-Dimethoxybenzenesulfonic Acid

Sulfonate Ester and Sulfonamide Synthesis

The 1590-fold rate enhancement observed in acetolysis of 2,4-dimethoxyphenyl bromobenzenesulfonate [1] translates directly to synthetic utility. This compound is ideally suited as a precursor for sulfonate esters and sulfonamides where rapid reaction kinetics are desired, particularly in time-sensitive or high-throughput synthetic workflows.

Mechanistic Studies of Anchimeric Assistance

The distinct Grunwald-Winstein sensitivity parameters (l = 0.93, m = 0.65) for 2,4-dimethoxybenzenesulfonyl chloride, compared to benzenesulfonyl chloride (l = 1.10, m = 0.61) [2], make this compound a valuable probe for investigating aryl participation and neighboring group effects in solvolytic reactions.

Fine Chemical and Agrochemical Intermediate

The compound's established role as an intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals is underpinned by its unique electronic profile. The 2,4-dimethoxy substitution pattern provides a distinct reactivity advantage over simpler benzenesulfonic acids, enabling access to specialized chemical space in target molecule synthesis.

Application

Selection Property

Validation Focus

Sulfonate ester/amide synthesis

High reaction rate via 2,4-dimethoxy activation

Reaction kinetics and yield optimization

Mechanistic studies

Distinct solvent sensitivity parameters

Grunwald-Winstein parameter review

Agrochemical/dye intermediate

Unique electronic profile for specialized chemical space

Target molecule synthesis feasibility

• [1] Winstein, S.; Heck, R. Neighboring Carbon and Hydrogen. XXIV. Some Methoxyl-substituted 2-Aryl-1-alkyl Benzenesulfonates. Journal of the American Chemical Society, 1956, 78(18), 4801. View Source
• [2] Koh, H. J.; Kang, S. J.; Kevill, D. N. Product-Rate Correlations for Solvolyses of 2,4-Dimethoxybenzenesulfonyl Chloride. Bulletin of the Korean Chemical Society, 2014, 35(1), 161-166. View Source